Cas no 1808821-75-1 (methyl (2R)-2-[(3,6-dichloropyridin-2-yl)formamido]propanoate)

• Product Name: methyl (2R)-2-[(3,6-dichloropyridin-2-yl)formamido]propanoate
• CAS No: 1808821-75-1
• MF: C₁₀H₁₀Cl₂N₂O₃
• MW: 277.10400056839
• CID: 6585182
• PubChem ID: 93839277
• Update Time: 2025-10-30

methyl (2R)-2-[(3,6-dichloropyridin-2-yl)formamido]propanoate Chemical and Physical Properties

Names and Identifiers

• AKOS034795533
• 1808821-75-1
• methyl (2R)-2-[(3,6-dichloropyridine-2-carbonyl)amino]propanoate
• methyl (2R)-2-[(3,6-dichloropyridin-2-yl)formamido]propanoate
• EN300-14299005
• Z1422363608

• Inchi： 1S/C10H10Cl2N2O3/c1-5(10(16)17-2)13-9(15)8-6(11)3-4-7(12)14-8/h3-5H,1-2H3,(H,13,15)/t5-/m1/s1
• InChI Key： VFSBDGCLYRJHQN-RXMQYKEDSA-N
• SMILES： ClC1=CC=C(N=C1C(N[C@@H](C(=O)OC)C)=O)Cl

Computed Properties

• Exact Mass: 276.0068476g/mol
• Monoisotopic Mass: 276.0068476g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 68.3Ų

Additional information on methyl (2R)-2-[(3,6-dichloropyridin-2-yl)formamido]propanoate

Professional Introduction to Methyl (2R)-2-[(3,6-dichloropyridin-2-yl)formamido]propanoate (CAS No. 1808821-75-1)

Methyl (2R)-2-[(3,6-dichloropyridin-2-yl)formamido]propanoate, with the CAS number 1808821-75-1, is a compound that has garnered significant attention in the field of chemical and pharmaceutical research. This molecule, characterized by its complex structure, has been the subject of extensive studies due to its potential applications in drug development and medicinal chemistry. The nomenclature of this compound provides a detailed insight into its chemical composition, highlighting the presence of a chiral center, a formamido group, and a dichloropyridine moiety.

The structure of Methyl (2R)-2-[(3,6-dichloropyridin-2-yl)formamido]propanoate consists of a propanoate ester linked to a formamido group, which is further connected to a 3,6-dichloropyridine ring. The presence of the (2R) configuration indicates the stereochemical orientation of the chiral center, which is crucial for the biological activity of the compound. This stereochemistry has been meticulously studied to ensure optimal pharmacological properties.

In recent years, there has been a growing interest in the development of novel compounds that can interact with biological targets in unique ways. Methyl (2R)-2-[(3,6-dichloropyridin-2-yl)formamido]propanoate has been explored for its potential role in modulating various biological pathways. One of the most promising areas of research involves its interaction with enzymes and receptors that are involved in inflammatory responses and immune modulation. The dichloropyridine moiety is particularly noteworthy, as it has been shown to exhibit inhibitory effects on certain enzymes that are implicated in chronic inflammatory diseases.

Recent studies have demonstrated that derivatives of this compound have the potential to serve as lead compounds for the development of new therapeutic agents. The formamido group is known to enhance binding affinity and selectivity, making it an attractive feature for drug design. Furthermore, the chiral center at the propanoate ester moiety contributes to the compound's enantiomeric purity, which is essential for achieving desired pharmacological outcomes.

The synthesis of Methyl (2R)-2-[(3,6-dichloropyridin-2-yl)formamido]propanoate involves multi-step organic reactions that require precise control over reaction conditions. The synthesis typically begins with the preparation of the dichloropyridine precursor, followed by functionalization with a formamido group and subsequent esterification. Advanced techniques such as chiral resolution and catalytic asymmetric synthesis have been employed to ensure high enantiomeric purity.

In terms of pharmacological activity, Methyl (2R)-2-[(3,6-dichloropyridin-2-yl)formamido]propanoate has shown promising results in preclinical studies. These studies have highlighted its potential as an inhibitor of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation and pain signaling. Additionally, the compound has demonstrated interactions with receptors that are involved in neurotransmission and immune responses.

The development of this compound aligns with current trends in medicinal chemistry towards designing molecules with multiple functional groups that can simultaneously interact with different biological targets. This approach increases the likelihood of achieving potent and selective therapeutic effects. The dichloropyridine moiety is particularly interesting because it can be further modified to enhance binding affinity or to introduce additional functionalities.

From a computational chemistry perspective, Methyl (2R)-2-[(3,6-dichloropyridin-2-yl)formamido]propanoate has been subjected to various molecular modeling studies to predict its binding interactions with biological targets. These studies have provided valuable insights into the compound's binding mode and have helped guide further optimization efforts. Techniques such as molecular dynamics simulations and quantum mechanical calculations have been used to elucidate the structural features that contribute to its pharmacological activity.

The future prospects for Methyl (2R)-2-[(3,6-dichloropyridin-2-yl)formamido]propanoate are promising, with ongoing research aimed at identifying new applications and refining its pharmacological properties. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive further advancements in this area. As our understanding of biological pathways continues to expand, compounds like Methyl (2R)-2-[(3,6-dichloropyridin-2-yl)formamido]propanoate will play an increasingly important role in the development of novel therapeutics.